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Compound of Interest

Compound Name: KY1220

Cat. No.: B1673882 Get Quote

Researchers and drug development professionals handling KY1220 are tasked not only with

pioneering scientific discovery but also with ensuring the safe and responsible management of

chemical compounds. Proper disposal of KY1220, a small molecule inhibitor of the Wnt/β-

catenin pathway, is critical to maintaining a safe laboratory environment and adhering to

regulatory standards. This guide provides essential, step-by-step information for the proper

disposal of KY1220, presented to be a trusted resource for laboratory safety and chemical

handling.

Key Properties of KY1220
A summary of the key quantitative data for KY1220 is provided in the table below for easy

reference.
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Property Value Source

Molecular Weight 314.32 g/mol [1][2]

CAS Number 292168-79-7 [1][3]

Formula C14H10N4O3S [1]

IC50
2.1 µM in HEK293 reporter

cells

Solubility

Insoluble in Water and

Ethanol. Soluble in DMSO (≥

100 mg/mL)

Storage (Powder) -20°C for 3 years

Storage (Stock Solution)
-80°C for 1 year, -20°C for 1

month

Experimental Protocols: Proper Disposal
Procedures for KY1220
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for KY1220 was

not found in the public domain, the following procedures are based on general best practices

for the disposal of similar research chemicals and should be followed in conjunction with your

institution's specific waste management protocols and local regulations.

Personal Protective Equipment (PPE) Required:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Lab coat

Procedure for Disposal of Unused KY1220 Powder:

Consult Institutional Guidelines: Before beginning any disposal process, consult your

institution's Environmental Health and Safety (EHS) office for specific protocols regarding
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chemical waste.

Labeling: Ensure the original container of KY1220 is clearly labeled with the chemical name

and any known hazards. If transferring to a new container for disposal, ensure the new

container is appropriate for chemical waste and is clearly labeled.

Segregation: Do not mix KY1220 with other chemical waste unless specifically instructed to

do so by your EHS office.

Packaging: Place the securely sealed original container of KY1220 into a larger, compatible,

and labeled hazardous waste container.

Waste Collection: Arrange for pickup by your institution's hazardous waste management

service.

Procedure for Disposal of KY1220 Solutions (e.g., in DMSO):

Consult Institutional Guidelines: As with the pure compound, your institution's EHS

guidelines are the primary source for proper disposal procedures.

Waste Stream Identification: KY1220 dissolved in DMSO should be disposed of in a

designated solvent waste stream. Do not pour down the drain.

Container: Use a designated, leak-proof, and properly labeled container for halogenated or

non-halogenated solvent waste, as specified by your institution. The container should be

compatible with DMSO.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name of

the solvent (DMSO), and the solute (KY1220), including its approximate concentration.

Storage: Store the waste container in a well-ventilated area, away from incompatible

materials, until it is collected by your institution's hazardous waste service.

Decontamination of Labware:

Rinsing: Glassware and other equipment that have come into contact with KY1220 should

be rinsed with a suitable solvent (such as ethanol or acetone) to remove any residue.
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Rinsate Collection: The solvent rinsate should be collected and disposed of as hazardous

chemical waste, following the procedure for KY1220 solutions.

Washing: After the initial solvent rinse, the labware can typically be washed with soap and

water.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of KY1220.
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Caption: Logical workflow for the safe disposal of KY1220.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673882?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: The information provided here is a general guideline based on the known

properties of KY1220 and standard laboratory safety practices. It is not a substitute for a formal

Safety Data Sheet. Always consult your institution's Environmental Health and Safety office for

specific disposal protocols and ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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